Cas no 331972-26-0 (Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)propanoate)

• Product Name: Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)propanoate
• CAS No: 331972-26-0
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• CID: 4712858
• Update Time: 2025-05-19

Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)propanoate
• C11H14N4O4
• Oprea1_199992
• STK319191
• BBL009192
• R4533
• methyl 3-(1,3-dimethyl-2,6-dioxo-2,3-dihydro-1H-purin-7(6H)-yl)propanoate
• Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)propanoate

• Inchi： 1S/C11H14N4O4/c1-13-9-8(10(17)14(2)11(13)18)15(6-12-9)5-4-7(16)19-3/h6H,4-5H2,1-3H3
• InChI Key： SEVAXQQXPYEWBN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CCC(=O)OC)N(C)C(N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 414
• XLogP3: -0.7
• Topological Polar Surface Area: 84.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)propanoate

Research Brief on Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)propanoate (CAS: 331972-26-0)

Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)propanoate (CAS: 331972-26-0) is a purine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of adenosine receptors, which are critical targets in the treatment of various diseases, including inflammation, neurodegenerative disorders, and cancer. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The compound's structure features a purine core with a methyl ester side chain, which contributes to its unique pharmacological profile. Recent synthetic efforts have optimized the yield and purity of Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)propanoate, enabling more detailed mechanistic studies. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity and to study its interactions with biological targets.

In vitro studies have demonstrated that Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)propanoate exhibits selective binding affinity for adenosine A2A receptors, which are implicated in immune regulation and neuroprotection. This selectivity suggests its potential as a lead compound for developing novel anti-inflammatory and neuroprotective agents. Furthermore, preliminary in vivo studies in rodent models have shown promising results in reducing neuroinflammation and improving cognitive function, although further pharmacokinetic and toxicological evaluations are warranted.

Recent advancements in drug delivery systems have also explored the encapsulation of Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)propanoate in nanoparticles to enhance its bioavailability and target specificity. These innovations aim to overcome the compound's limited solubility and stability in physiological conditions, thereby improving its therapeutic efficacy. Collaborative research between academic institutions and pharmaceutical companies is underway to translate these findings into clinical applications.

In conclusion, Methyl 3-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)propanoate represents a promising candidate for further drug development. Its unique chemical structure and selective biological activity make it a valuable tool for understanding adenosine receptor signaling and for designing next-generation therapeutics. Future research should focus on optimizing its pharmacokinetic properties and evaluating its safety profile in human trials.